2-(2,6-Difluorophenyl)-2-fluoroethan-1-amine

• IUPAC Name: 2-(2,6-difluorophenyl)-2-fluoroethanamine
• InChI: InChI=1S/C8H8F3N/c9-5-2-1-3-6(10)8(5)7(11)4-12/h1-3,7H,4,12H2
• InChI Key: VUFTZVWARYXDBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(CN)F)F
• Molecular Formula: C8H8F3N
• Molecular Weight: 175.15 g/mol
• CAS No.: 1566751-59-4

Description

2-(2,6-Difluorophenyl)-2-fluoroethan-1-amine is a useful research compound. Its molecular formula is C8H8F3N and its molecular weight is 175.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

Fluorescence-based Assays and Biomolecule Labeling

One significant application of 2-(2,6-Difluorophenyl)-2-fluoroethan-1-amine derivatives is in the development of fluorescence-based assays and biomolecule labeling. The use of activated esters of meso-CarboxyBODIPY, which involves amide bond formation with amines, showcases substantial changes in emission spectra and intensity upon conjugation. This property is leveraged for the rapid and selective fluorogenic detection and labeling of amines, amino acids, and proteins, with applications ranging from food spoilage detection to staining of proteins in electrophoretic gels or living cells (Jeon et al., 2020).

Synthesis of Fluorine-containing Compounds

Another research direction involves the synthesis of fluorine-containing compounds, including the conversion of 2-[18F]fluoroethyl azide to 2-[18F]fluoroethylamine. This process, using elemental copper under acidic conditions, facilitates the production of positron emission tomography tracers containing amine, amide, and N-heterocyclic moieties. The subsequent reaction of 2-[18F]fluoroethylamine with various agents demonstrates the versatility of this approach for creating radiolabeled compounds for imaging applications (Glaser et al., 2012).

High-performance Polymer Research

Research on high-performance polymers has led to the development of novel polyimides and fluoro-polyimides derived from various diamines, including those containing difluorophenyl functionalities. These polymers exhibit exceptional solubility, transparency, and thermal stability, making them suitable for advanced industrial, aerospace, and defense applications. The study of these materials contributes significantly to our understanding of the structural properties that afford such high performance (Vora, 2010).

Electroluminescence and Self-Assembly in Polymers

The functionalization of polyfluorene derivatives with primary amine groups has opened new avenues for studying electroluminescence and self-assembly behaviors in polymers. These derivatives demonstrate significant promise for use in polymer light-emitting diode (PLED) devices, offering insights into the role of hydrogen bonding, π–π stacking interactions, and the formation of special surface morphologies in achieving molecular ordering and enhanced device performance (Guo et al., 2009).